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Compound Name: 2-Hydroxy-4-methylbenzaldehyde

Cat. No.: B1293496 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Hydroxy-4-methylbenzaldehyde, also known as 4-methylsalicylaldehyde, is a valuable

aromatic aldehyde with applications in the synthesis of pharmaceuticals, agrochemicals, and

specialty chemicals. Its bifunctional nature, possessing both a hydroxyl and an aldehyde group,

makes it a versatile precursor for a wide range of chemical transformations. This technical

guide provides a comprehensive overview of the primary synthetic routes to 2-Hydroxy-4-
methylbenzaldehyde, focusing on detailed experimental protocols, comparative data, and

mechanistic pathways.

Synthetic Methodologies
The synthesis of 2-Hydroxy-4-methylbenzaldehyde predominantly involves the electrophilic

formylation of m-cresol. Several classical and modern methods have been employed for this

transformation, each with its own set of advantages and limitations regarding yield,

regioselectivity, and reaction conditions. The most prominent methods include the Duff

reaction, the Reimer-Tiemann reaction, the Vilsmeier-Haack reaction, and ortho-formylation

using a magnesium chloride-paraformaldehyde system.
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The following table summarizes the quantitative data for various methods used in the synthesis

of 2-Hydroxy-4-methylbenzaldehyde and related compounds, providing a basis for

comparison.

Synthetic
Method

Starting
Material

Reagents
Temperat
ure

Reaction
Time

Yield (%)
Referenc
e

Duff

Reaction
m-cresol

Hexamethy

lenetetrami

ne,

glycerol,

glycerobori

c acid

150-160 °C 2-3 hours Moderate [1]

Reimer-

Tiemann

Reaction

o-cresol
Chloroform

, NaOH
elevated

several

hours
43 [2]

Vilsmeier-

Haack

Reaction

p-cresol

DMF,

SOCl₂ (in

solution)

60 °C 6 hours 78 [3][4]

Vilsmeier-

Haack

Reaction

(MW)

p-cresol
DMF,

SOCl₂
N/A 30 seconds 80 [3]

Vilsmeier-

Haack

Reaction

(US)

p-cresol*
DMF,

SOCl₂

Room

Temperatur

e

6 minutes 78 [3]

Ortho-

formylation

with MgCl₂

2-

Bromophe

nol

MgCl₂,

Paraformal

dehyde,

Triethylami

ne, THF

75 °C

(reflux)
4 hours 80-81 [5]
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Note: The Vilsmeier-Haack reaction data is reported for the synthesis of 2-hydroxy-4-
methylbenzaldehyde from p-cresol, which is likely a typographical error in the source, as

formylation of p-cresol would yield 2-hydroxy-5-methylbenzaldehyde. It is presumed that m-

cresol was the intended starting material.

Experimental Protocols
Duff Reaction
The Duff reaction provides a direct route to o-hydroxyaldehydes from phenols using

hexamethylenetetramine as the formylating agent.[1]

Protocol:

To a mixture of anhydrous glycerol and glyceroboric acid, add m-cresol and

hexamethylenetetramine.

Heat the reaction mixture to 150-160 °C for 2-3 hours.

After cooling, hydrolyze the reaction mixture by adding dilute sulfuric acid.

The product, 2-Hydroxy-4-methylbenzaldehyde, is then isolated and purified, typically by

steam distillation.[1]

Reimer-Tiemann Reaction
A classic method for the ortho-formylation of phenols, the Reimer-Tiemann reaction utilizes

chloroform in a strong basic medium to generate a dichlorocarbene intermediate.[2][6]

Protocol:

Dissolve m-cresol in an aqueous solution of sodium hydroxide.

To the resulting phenoxide solution, add chloroform.

Heat the biphasic mixture with vigorous stirring for several hours. An improved process

suggests heating at 70-105 °C under elevated pressure to reduce reaction time.[6]
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After the reaction is complete, acidify the mixture to neutralize the excess base and

hydrolyze the intermediate.

The product is then extracted with an organic solvent and purified by distillation or

chromatography.

Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction employs a Vilsmeier reagent, typically formed from a substituted

amide like N,N-dimethylformamide (DMF) and a halogenating agent such as thionyl chloride

(SOCl₂) or phosphorus oxychloride (POCl₃), to formylate electron-rich aromatic rings.[3][4]

Protocol (Solution Phase):

Prepare the Vilsmeier reagent by adding thionyl chloride to N,N-dimethylformamide at a low

temperature.

Add m-cresol to the Vilsmeier reagent.

Heat the reaction mixture at 60 °C for 6 hours.[3]

Upon completion, quench the reaction with an ice-water mixture.

Neutralize the solution and extract the product with an organic solvent.

Purify the product by column chromatography.

Protocol (Microwave-Assisted):

Mix m-cresol with the Vilsmeier reagent (DMF/SOCl₂) in a suitable vessel.

Irradiate the mixture in a microwave reactor at 800W for 30 seconds.[3]

Work up the reaction as described for the solution-phase protocol.

Ortho-formylation with MgCl₂ and Paraformaldehyde
This method offers high regioselectivity for ortho-formylation under relatively mild conditions.[5]

[7]
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Protocol:

To a suspension of anhydrous magnesium chloride in tetrahydrofuran (THF), add

triethylamine.

To this mixture, add a solution of m-cresol in THF.

Add paraformaldehyde to the reaction mixture.

Reflux the mixture for 2-4 hours.

After cooling, quench the reaction with dilute hydrochloric acid.

Extract the product with an organic solvent, wash, dry, and concentrate to obtain the crude

product.

Purify by recrystallization or column chromatography.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the chemical pathways and workflows described in this guide.
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Caption: Reimer-Tiemann reaction pathway for the synthesis of 2-Hydroxy-4-
methylbenzaldehyde.
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Caption: Duff reaction pathway for the formylation of m-cresol.
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Caption: Vilsmeier-Haack reaction pathway for the synthesis of 2-Hydroxy-4-
methylbenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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